Cas no 1376607-77-0 (5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride)

• Product Name: 5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride
• CAS No: 1376607-77-0
• MF: C₅H₆Cl₂N₂O₂S
• MW: 229.084337711334
• CID: 6312904
• PubChem ID: 91534940
• Update Time: 2024-01-13

5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1376607-77-0
• 5-chloro-1,2-dimethyl-1H-imidazole-4-sulfonyl chloride
• EN300-27721438

• Inchi： 1S/C5H6Cl2N2O2S/c1-3-8-5(12(7,10)11)4(6)9(3)2/h1-2H3
• InChI Key： LIFMJBDANATILD-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C)N1C)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 227.9527040g/mol
• Monoisotopic Mass: 227.9527040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.3Ų